
Personal protective equipment for handling
Benzo(j)fluoranthene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzo(j)fluoranthene

Cat. No.: B125817 Get Quote

Essential Safety and Handling Guide for
Benzo(j)fluoranthene
This guide provides crucial safety, handling, and disposal information for

Benzo(j)fluoranthene, a polycyclic aromatic hydrocarbon (PAH). Adherence to these

guidelines is essential for the safety of all laboratory personnel and to ensure environmental

protection. Benzo(j)fluoranthene is classified as a substance that may cause cancer and is

very toxic to aquatic life with long-lasting effects.[1][2][3] Therefore, it must be handled with

extreme caution in a controlled laboratory environment.

Hazard Summary
Hazard Classification GHS Code Description

Carcinogenicity H350 May cause cancer.[1][2][3][4]

Hazardous to the aquatic

environment, long-term hazard
H410

Very toxic to aquatic life with

long lasting effects.[1][3][4]

Hazardous to the aquatic

environment, acute hazard
H400 Very toxic to aquatic life.[1][4]

Physical and Chemical Properties
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Property Value

Appearance
Yellow to orange solid; yellow crystals; white

powder.[4]

Molecular Formula C20H12

Molecular Weight 252.32 g/mol .[2]

Solubility Insoluble in water.[4]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure through inhalation, skin contact, or eye

contact.
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PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves

should be worn at all times.

Gloves must be inspected for

integrity before use and

changed frequently, especially

after direct contact with the

compound.

Eye Protection
Safety glasses with side

shields or goggles

Must conform to EN 166 (EU)

or NIOSH (US) standards to

protect against splashes and

airborne particles.

Respiratory Protection Respirator

For handling powders or

creating aerosols, a full-face

respirator with appropriate

cartridges should be used.[5]

In a well-ventilated area or

fume hood, a disposable N95

respirator may be sufficient for

handling small quantities.[5]

Body Protection Laboratory coat

A buttoned lab coat must be

worn to protect the skin and

clothing.[5] For extensive

handling, disposable, one-

piece, close-fitting suits at the

ankles and wrists are

recommended.[4]

Foot Protection Closed-toe shoes
Overshoes should be worn in

animal laboratories.[4]

Operational Plan: Safe Handling Protocol
A controlled environment and strict adherence to procedural steps are required to minimize

exposure risk.
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Preparation:

Ensure all necessary PPE is donned correctly before handling the compound.

Prepare the workspace within a certified chemical fume hood by lining it with absorbent,

disposable material.

Ensure an eye wash station and safety shower are accessible in the immediate work area.[5]

Handling:

Weighing: Weigh the solid compound in a ventilated balance enclosure or within the fume

hood to prevent the generation and inhalation of dust.

Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Use safety pipettes for all pipetting.[4]

Transfers: Where possible, automatically transfer Benzo(j)fluoranthene from storage to

process containers.[6]

Post-Handling:

After handling, thoroughly decontaminate all surfaces and equipment.

Wash hands and any exposed skin immediately and thoroughly.[6]

Promptly change out of any clothing that has been contaminated.[6] Contaminated work

clothes should not be taken home.[6]
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Preparation

Handling

Post-Handling

Don appropriate PPE

Prepare workspace in fume hood

Verify safety station accessibility

Weigh solid in ventilated enclosure

Prepare solutions

Transfer compound

Decontaminate surfaces and equipment

Wash hands and exposed skin

Change contaminated clothing
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Waste Collection

Containment

Disposal

Solid Waste (gloves, paper)

Labeled, sealed container

Liquid Waste (solvents, solutions)

Labeled, sealed primary and secondary containers

Contaminated Glassware

Decontaminate and collect rinse

Contact EHS or licensed waste disposal company

Follow local, state, and federal regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling
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[https://www.benchchem.com/product/b125817#personal-protective-equipment-for-handling-
benzo-j-fluoranthene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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